Pyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione, 7-amino-1,3-dimethyl-

• CAS No.: 52294-86-7
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 7-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10N4O2/c1-12-7-5(3-4-6(10)11-7)8(14)13(2)9(12)15/h3-4H,1-2H3,(H2,10,11)
• InChI Key: ZLPYOVJNMINBJN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=N2)N)C(=O)N(C1=O)C

Description

Pyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione, 7-amino-1,3-dimethyl- is a useful research compound. Its molecular formula is C9H10N4O2 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.18 g of 6-amino-5-formyl-1,3-dimethyluracil and 0.45 g of cyanomethylenetriphenylphosphorane were added to 20 ml of dried acetonitrile. The solution was heated under reflux for 12 hr in a stream of argon. After cooling, the precipitated crystal was separated by filtration to give 0.08 g of 7-amino-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione (Compound 15).